![molecular formula C12H23N B6152879 1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine CAS No. 1343619-11-3](/img/no-structure.png)
1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine
Overview
Description
The compound “1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine” is also known as “6-(Propan-2-yl)spiro[2.5]octan-1-amine”. It has a CAS number of 1342293-01-9 . The molecular formula of this compound is C11H21N .
Molecular Structure Analysis
The molecular weight of “1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine” is 167.29 . The exact structure of this compound can be determined using techniques such as NMR, HPLC, LC-MS, UPLC & more .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine involves the reaction of a spirocyclic compound with a primary amine.", "Starting Materials": [ "6-bromo-1-hexene", "2-methyl-2-propanol", "sodium hydride", "N,N-dimethylformamide", "methanamine" ], "Reaction": [ "The first step involves the reaction of 6-bromo-1-hexene with sodium hydride in N,N-dimethylformamide to form the spirocyclic compound 6-(propan-2-yl)spiro[2.5]oct-6-ene.", "In the second step, the spirocyclic compound is reacted with methanamine in the presence of a base such as sodium hydroxide to form the desired compound 1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine." ] } | |
CAS RN |
1343619-11-3 |
Product Name |
1-[6-(propan-2-yl)spiro[2.5]octan-1-yl]methanamine |
Molecular Formula |
C12H23N |
Molecular Weight |
181.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
